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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701 Get Quote

This technical guide provides a comprehensive overview of the analytical data and

methodologies related to Methyl Paraben-13C6, a stable isotope-labeled compound. It is

intended for researchers, scientists, and professionals in drug development who utilize this

compound as an internal standard or tracer in quantitative analyses.

Certificate of Analysis
This section summarizes the typical product specifications for Methyl Paraben-13C6, compiled

from various supplier data.

Identification
Parameter Value

Product Name Methyl Paraben-13C6

Synonyms

Methyl 4-hydroxybenzoate-(ring-13C6), 4-

Hydroxybenzoic Acid Methyl Ester-13C6, 4-

(Carbomethoxy)phenol-13C6[1][2]

IUPAC Name
methyl 4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-

1,3,5-triene-1-carboxylate[1]

CAS Number 1581694-95-2[1][2][3][4]

Unlabeled CAS 99-76-3[2][4][5]
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Chemical and Physical Properties
Property Value

Molecular Formula C₂¹³C₆H₈O₃[2][4][6]

Molecular Weight 158.10 g/mol [1][4][6]

Appearance White to off-white solid[4]

Form Neat solid or in solution[2][5]

Analytical Data
Test Specification

Purity (HPLC) >95%[2] or ≥98%[5][6]

Isotopic Purity 99% atom ¹³C[6]

¹H-NMR Consistent with structure[7]

Storage and Handling
Condition Recommendation

Powder Store at +4°C[2] or -20°C for up to 3 years.[7]

In Solvent
Store at -80°C for up to 6 months or -20°C for

up to 1 month.[4][7]

General Advice Avoid repeated freeze-thaw cycles.[7]

Experimental Protocols
The following sections detail the methodologies typically employed to verify the quality and

purity of Methyl Paraben-13C6.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of Methyl Paraben-13C6 is commonly assessed using HPLC.[2][8]
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Objective: To separate and quantify Methyl Paraben-13C6 from any non-labeled impurities

or degradation products.

Instrumentation: A standard HPLC system equipped with a UV detector is typically used.

Chromatographic Conditions (General Example):

Column: A reverse-phase column, such as a C18 (e.g., Lichrospher 100 RP-18, 250 x 4.6

mm, 5 µm particle size), is frequently used for separating parabens.[8]

Mobile Phase: An isocratic or gradient mixture of an organic solvent (like methanol or

acetonitrile) and water is employed. A common mobile phase could be a mixture of

methanol, tetrahydrofuran, acetonitrile, and water.[8]

Flow Rate: A typical flow rate is 1.0 mL/min.[8]

Detection: UV detection is performed at a wavelength where the paraben molecule has

significant absorbance, such as 280 nm.[8]

Injection Volume: A small volume, typically 10 µL, of a prepared sample solution is

injected.[8]

Data Analysis: The purity is calculated by comparing the peak area of the Methyl Paraben-
13C6 to the total area of all detected peaks in the chromatogram.

Identity Confirmation by Nuclear Magnetic Resonance
(¹H-NMR)
¹H-NMR spectroscopy is used to confirm the chemical structure of the molecule.

Objective: To verify that the proton environment of the synthesized molecule is consistent

with the expected structure of methyl paraben.

Sample Preparation: A small amount of the substance is dissolved in a deuterated solvent

(e.g., DMSO-d₆ or CDCl₃).
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Data Acquisition: The sample is placed in a high-field NMR spectrometer, and a proton

spectrum is acquired.

Data Analysis: The resulting spectrum is analyzed for chemical shifts, integration values, and

splitting patterns, which should match the known spectrum of methyl paraben, confirming its

identity.[7]

Isotopic Purity by Mass Spectrometry (MS)
Mass spectrometry is the definitive technique for determining the isotopic enrichment of the

labeled compound.

Objective: To confirm the incorporation of the ¹³C isotopes and determine the percentage of

the labeled species relative to any unlabeled or partially labeled molecules.

Instrumentation: A high-resolution mass spectrometer (e.g., GC-MS or LC-MS) is used.

Method: The sample is introduced into the mass spectrometer, ionized, and the mass-to-

charge ratio of the resulting ions is measured. The mass spectrum will show a distinct peak

for the fully labeled Methyl Paraben-13C6 (with a molecular weight of approximately 158.1

g/mol ) and a much smaller, if any, peak for the unlabeled methyl paraben (molecular weight

~152.15 g/mol ).

Data Analysis: The isotopic purity is calculated from the relative intensities of the mass peaks

corresponding to the labeled and unlabeled forms of the molecule.

Application Workflow
Methyl Paraben-13C6 is primarily used as an internal standard for the quantification of

unlabeled methyl paraben in various samples, such as cosmetics, food, and biological

matrices, using techniques like LC-MS.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Methyl Paraben-13C6 | C8H8O3 | CID 117065203 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Methyl Paraben-13C6 | CAS 1581694-95-2 | LGC Standards [lgcstandards.com]

3. Methyl Paraben-13C6 | CAS 1581694-95-2 | LGC Standards [lgcstandards.com]

4. medchemexpress.com [medchemexpress.com]

5. Methyl paraben (methyl 4-hydroxybenzoate) (ring-Â¹Â³Câ��, 99%) 1 mg/mL in methanol
- Cambridge Isotope Laboratories, CLM-8249-1.2 [isotope.com]

6. biocompare.com [biocompare.com]

7. abmole.com [abmole.com]

8. bulletin.mfd.org.mk [bulletin.mfd.org.mk]

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Methyl
Paraben-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1147701#certificate-of-analysis-for-methyl-paraben-
13c6]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1147701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1147701?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1581694-95-2
https://pubchem.ncbi.nlm.nih.gov/compound/1581694-95-2
https://www.lgcstandards.com/LU/en/Methyl-Paraben-13C6/p/TRC-M325664?queryID=0213e8671dac68c0cc5fbab3e85af0b5
https://www.lgcstandards.com/US/en/p/TRC-M325664
https://www.medchemexpress.com/methyl-paraben-13c6.html
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/methyl-paraben-methyl-4-hydroxybenzoate-ring-13c6-clm-8249-1-2
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/methyl-paraben-methyl-4-hydroxybenzoate-ring-13c6-clm-8249-1-2
https://www.biocompare.com/11119-Chemicals-and-Reagents/19717578-methyl-paraben-ring-13C6/
https://www.abmole.com/literature/methylparaben-coa.html
http://bulletin.mfd.org.mk/volumes/Volume%2071_1/71_1_008.pdf
https://www.benchchem.com/product/b1147701#certificate-of-analysis-for-methyl-paraben-13c6
https://www.benchchem.com/product/b1147701#certificate-of-analysis-for-methyl-paraben-13c6
https://www.benchchem.com/product/b1147701#certificate-of-analysis-for-methyl-paraben-13c6
https://www.benchchem.com/product/b1147701#certificate-of-analysis-for-methyl-paraben-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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